LDL Peroxidation Inhibition vs. Probucol
In a direct head-to-head Cu²⁺-induced LDL peroxidation assay, isosalvianolic acid C (compound 6) exhibited an IC₅₀ of 1.00 ± 0.08 µM, conferring 4.3-fold greater potency than the reference drug probucol (IC₅₀ = 4.30 µM) [1]. Among the ten compounds simultaneously tested in this single study, isosalvianolic acid C outperformed salvianolic acid F (IC₅₀ = 5.44 ± 0.17 µM; 5.4-fold more potent), rosmarinic acid (IC₅₀ = 1.81 ± 0.14 µM; 1.8-fold more potent), and tournefolic acid B ethyl ester (IC₅₀ = 2.32 ± 0.05 µM; 2.3-fold more potent). It was less potent than salvianolic acid A (IC₅₀ = 0.59 ± 0.10 µM; relative potency 7.3) and lithospermic acid (IC₅₀ = 0.51 ± 0.08 µM; relative potency 8.6), enabling rational rank-order selection based on potency requirements [1].
| Evidence Dimension | Cu²⁺-induced LDL peroxidation inhibition (IC₅₀) |
|---|---|
| Target Compound Data | Isosalvianolic acid C: IC₅₀ = 1.00 ± 0.08 µM (relative potency vs. probucol = 4.3) |
| Comparator Or Baseline | Probucol: IC₅₀ = 4.30 µM (relative potency = 1.0); Salvianolic acid A: IC₅₀ = 0.59 µM (RP = 7.3); Salvianolic acid F: IC₅₀ = 5.44 µM (RP = 0.8); Rosmarinic acid: IC₅₀ = 1.81 µM (RP = 2.2); Lithospermic acid: IC₅₀ = 0.51 µM (RP = 8.6) |
| Quantified Difference | 4.3-fold more potent than probucol; 5.4-fold more potent than salvianolic acid F; 1.8-fold more potent than rosmarinic acid; 1.7-fold less potent than salvianolic acid A |
| Conditions | Cu²⁺-induced LDL oxidation in vitro; conjugated diene formation monitored; probucol positive control; n=3 determinations; all compounds isolated from Tournefortia sarmentosa |
Why This Matters
This single-assay, multi-compound comparative dataset enables evidence-based selection of isosalvianolic acid C over weaker analogs (salvianolic acid F, rosmarinic acid) when potent LDL oxidation inhibition is required, while allowing informed substitution with salvianolic acid A or lithospermic acid if maximal potency is prioritized.
- [1] Lin YL, Chang YY, Kuo YH, Shiao MS. Anti-lipid-peroxidative principles from Tournefortia sarmentosa. J Nat Prod. 2002;65(5):745-747. View Source
